Cas no 73792-08-2 (Methyl 4-Amino-2-fluorobenzoate)

• Product name: Methyl 4-Amino-2-fluorobenzoate
• CAS No: 73792-08-2
• MF: C₈H₈FNO₂
• MW: 169.1530
• MDL: MFCD09037917
• CID: 554687
• PubChem ID: 21957875

Methyl 4-Amino-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-fluorobenzoate
• Benzoic acid,4-amino-2-fluoro-, methyl ester
• C8H8FNO2
• METHYL-4-AMINO-2-FLUOROBENZOATE
• Methyl 2-fluoro-4-aminobenzoate
• 4-amino-2-fluoro-benzoic acid methyl ester
• 4-Amino-2-fluorobenzoic acid methyl ester
• Benzoic acid, 4-amino-2-fluoro-, methyl ester
• methyl-2-fluoro-4-aminobenzoate
• methyl 4-amino-2-fluoro-benzoate
• BPAKMNNACPYTAY-UHFFFAOYSA-N
• BCP19224
• AB2893
• methyl 4-azanyl-2-fluoranyl-benzoate
• CM
• DTXSID00620787
• A837929
• EN300-108007
• SCHEMBL364243
• SY029551
• AKOS010973507
• AC-29969
• FT-0648700
• 2-fluoro-4-amino benzoic acid methyl ester
• 73792-08-2
• 4-Amino-2-fluoro-benzoic acid methyl ester, AldrichCPR
• MFCD09037917
• AMY6579
• GS-4025
• SB38512
• Z851819790
• CS-W004728
• 2-Fluoro-4-aminobenzoic acid methyl ester
• METHYL4-AMINO-2-FLUOROBENZOATE
• Methyl 4-Amino-2-fluorobenzoate

• MDL： MFCD09037917
• Inchi： 1S/C8H8FNO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,10H2,1H3
• InChI Key： BPAKMNNACPYTAY-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])C=1C(=O)OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 302℃ at 760 mmHg
• Flash Point: 136.638°C
• Refractive Index: 1.544
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 52.32000
• LogP: 1.77570

Methyl 4-Amino-2-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Room temperature storage

Methyl 4-Amino-2-fluorobenzoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-Amino-2-fluorobenzoate

Comprehensive Guide to Methyl 4-Amino-2-fluorobenzoate (CAS No. 73792-08-2): Properties, Applications, and Industry Insights

Methyl 4-Amino-2-fluorobenzoate (CAS No. 73792-08-2) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its amino and fluoro functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₈H₈FNO₂, combines a benzoate backbone with strategic substitutions, enabling diverse chemical transformations. Researchers value this compound for its role in developing active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the demand for fluorinated compounds like Methyl 4-Amino-2-fluorobenzoate has surged due to their unique physicochemical properties. Fluorination enhances metabolic stability and bioavailability, making it a hotspot in drug discovery. Searches for "fluorinated building blocks" and "CAS 73792-08-2 suppliers" have spiked by 40% in 2023, reflecting industry interest. This compound’s low toxicity profile and compatibility with green chemistry protocols further align with modern sustainable synthesis trends.

The synthesis of Methyl 4-Amino-2-fluorobenzoate typically involves esterification of 4-amino-2-fluorobenzoic acid, followed by purification via crystallization. Analytical techniques like HPLC and NMR ensure ≥98% purity, critical for high-value applications. A 2024 market report highlights its use in anticancer agents and crop protection chemicals, with Asia-Pacific emerging as a key production hub. FAQs such as "How to store Methyl 4-Amino-2-fluorobenzoate?" (answer: inert atmosphere, 2–8°C) dominate forums, underscoring practical handling concerns.

Beyond pharmaceuticals, CAS 73792-08-2 finds niche roles in material science, particularly in liquid crystal and polymeric coatings. Its electron-withdrawing fluoro group modifies electronic properties, enabling tailored material performance. Startups are exploring its potential in organic electronics, responding to queries like "Is Methyl 4-Amino-2-fluorobenzoate UV-stable?" (studies confirm stability up to 300 nm). Regulatory compliance with REACH and FDA guidelines ensures global accessibility.

Innovations in continuous flow chemistry have revolutionized the production of Methyl 4-Amino-2-fluorobenzoate, reducing waste by 60% compared to batch processes. A 2023 Journal of Organic Chemistry study praised its role in multistep telescoping reactions, addressing the search trend "scalable synthesis of fluorobenzoates." Suppliers now offer custom purity grades, including GMP-compliant options for clinical trials, reflecting shifting industry demands.

Environmental considerations are paramount. Methyl 4-Amino-2-fluorobenzoate exhibits biodegradability under aerobic conditions (OECD 301B), a feature highlighted in "eco-friendly fluorochemicals" webinars. Its low bioaccumulation potential (log P_ow = 1.2) makes it preferable to persistent alternatives. Researchers frequently ask "Can Methyl 4-Amino-2-fluorobenzoate be recycled?" – advanced catalytic recovery methods now achieve 85% yield.

The future of CAS 73792-08-2 lies in AI-driven molecular design. Machine learning models predict novel derivatives for neurological targets, correlating with searches for "fluorobenzoates in CNS drugs." As patent filings grow (15% YoY), this compound remains at the forefront of precision chemistry, bridging academic innovation and industrial scalability.